Cas no 3079-33-2 (Octadecane,1-(methylsulfinyl)-)

• Product Name: Octadecane,1-(methylsulfinyl)-
• CAS No: 3079-33-2
• MF: C₁₉H₄₀OS
• MW: 316.585305213928
• CID: 294729
• PubChem ID: 11472567
• Update Time: 2025-04-19

Octadecane,1-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Octadecane,1-(methylsulfinyl)-
• 1-methylsulfinyloctadecane
• methyl n-octadecyl sulfoxide
• METHYL OCTADECYL SULFOXIDE
• methyl octadecyl sulphoxide
• octadecyl methyl sulphoxide
• DTXSID90467047
• 3079-33-2
• SCHEMBL403652
• 1-(Methanesulfinyl)octadecane
• octadecyl methyl sulfoxide

• Inchi： 1S/C19H40OS/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21(2)20/h3-19H2,1-2H3
• InChI Key： QYRXERZWYVOCEQ-UHFFFAOYSA-N
• SMILES： S(C)(CCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 316.28000
• Monoisotopic Mass: 316.27998707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.28000
• LogP: 7.49210